2-chloro-N-[2-(phenylsulfanyl)phenyl]propanamide

• IUPAC Name: 2-chloro-N-(2-phenylsulfanylphenyl)propanamide
• InChI: InChI=1S/C15H14ClNOS/c1-11(16)15(18)17-13-9-5-6-10-14(13)19-12-7-3-2-4-8-12/h2-11H,1H3,(H,17,18)
• InChI Key: IBLDQWLDRMLMDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1SC2=CC=CC=C2)Cl
• Molecular Formula: C15H14ClNOS
• Molecular Weight: 291.8 g/mol
• CAS No.: 879319-04-7

Description

2-chloro-N-[2-(phenylsulfanyl)phenyl]propanamide is a useful research compound. Its molecular formula is C15H14ClNOS and its molecular weight is 291.79. The purity is usually 95%.
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Scientific Research Applications

• Matrix Metalloproteinases Inhibitors :

  • Compounds related to 2-chloro-N-[2-(phenylsulfanyl)phenyl]propanamide, including (2S)-N-[5-(4-chlorophenyl)-2,3-dihydro-6H-1,3,4-thiadiazin-2-ylidene]-2-[(phenylsulfonyl)amino]propanamide, have been identified as potent inhibitors of matrix metalloproteinases (Schröder et al., 2001).

• Anticancer Activity :

  • A study on methyl 2-[3-(3-phenyl-quinoxalin-2-ylsulfanyl)propanamido]alkanoates and related compounds demonstrated significant anticancer activity against human HCT-116 and MCF-7 cell lines (El Rayes et al., 2019).

• Synthesis of Functionalized Cyclopropanes :

  • Research on N-phenyl-3-phenylthio-2-(phenylthiomethyl)propanamide showed its utility in synthesizing functionalized cyclopropanes with high stereoselectivity (Tanaka et al., 1987).

• Tyrosinase and Melanin Inhibitors :

  • Different N-(substituted-phenyl)-4-{(4-[(E)-3-phenyl-2-propenyl]-1-piperazinyl}butanamides, related to this compound, were synthesized and found to be active inhibitors of Mushroom tyrosinase, suggesting their potential use in depigmentation drugs (Raza et al., 2019).

• Dihydrofolate Reductase Inhibitors :

  • The molecular structures of compounds including 1-[4-(N-[3′-methyl-4′-fluorosulfonyl] phenyl) propanamide] phenyl-4,6-diamino-1,2-dihydro-2,2-dimethyl- s -triazine ethanesulfonate dihydrate were determined, which are reversible and irreversible inhibitors of dihydrofolate reductase, showing promise for cancer chemotherapy (Camerman et al., 1978).

• Fluorescent ATRP Initiator :

  • The synthesis and analysis of 2-bromo-N-(4-(7-(diethylamino)-coumarin-3-yl)phenyl)propanamide, a compound closely related to this compound, demonstrated its effectiveness as a fluorescent ATRP initiator in polymerizations of acrylates (Kulai et al., 2016).